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Compound of Interest

Compound Name: Hmbop

Cat. No.: B138257

Essential Safety and Handling Guide for HFMOP

Product Identifier: 1,1,1,3,3,3-Hexafluoro-2-methoxypropane[1][2] Synonyms: HFMOP, HFE-
356mmz1[1][2] CAS Number: 13171-18-1[1][2]

This guide provides essential safety protocols and logistical information for the handling and
disposal of HFMOP in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development.

Hazard Identification and Classification

HFMOP is classified as a substance that may cause drowsiness or dizziness (Specific target
organ toxicity — single exposure: Category 3).[1] It is important to note that some safety data
sheets (SDS) may classify it as not hazardous under CLP regulations, but also identify it as a
potential asphyxiant that can displace oxygen.[2]

Hazard Statements:
o H336: May cause drowsiness or dizziness.[1]

Signal Word: WARNING[1]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling HFMOP to minimize

exposure and ensure personal safety.

PPE Category Item Specification/Notes
Wear protective eyewear. A
) face shield may be appropriate
Eye/Face Protection Safety Glasses/Goggles

when there is a risk of

splashing.[2]

Hand Protection

Chemical-Resistant Gloves

Wear protective gloves.[1] The
specific glove material should
be selected based on the
duration of exposure and the

specific laboratory task.

Skin and Body Protection

Protective Clothing

Wear protective clothing to
prevent skin contact.[1] A lab

coat is standard.

Respiratory Protection

Respirator

Not normally required with
adequate ventilation. In poorly
ventilated areas or confined
spaces, use an airline
respirator or a self-contained

breathing apparatus.[1][2]

Operational and Handling Protocols

Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Safe Handling Workflow

The following diagram outlines the procedural steps for the safe handling of HFMOP.
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HFMOP Handling Workflow

Pre-Handling:

- Review SDS
- Ensure proper ventilation
- Inspect PPE for integrity

Don PPE:
- Protective Gloves

- Eye/Face Protection
- Protective Clothing

Chemical Handling:
- Avoid contact with skin and eyes
- Avoid breathing vapors
- Use in a well-ventilated area

N
N

N
\Jf\ Spill Occurs

N

SpilllEmergency Response:

Post-Handling: - Evacuate area

- Tightly seal container
- Wash hands and exposed skin thoroughly

- Wear appropriate PPE for cleanup
- Absorb with inert material

Waste Disposal:
- Collect in a suitable, closed container
- Dispose of according to regulations

Click to download full resolution via product page

Caption: Procedural workflow for handling HFMOP.

Storage

e Temperature: Store at room temperature.[1][2]
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» Container: Keep in the original or other compatible, tightly sealed container.[1][2]

e Incompatible Materials: Avoid strong oxidizing agents, alkalis, alkali metals, aluminum, zinc,
and alkaline earth metals.[2]

Emergency and Disposal Plans

Immediate and appropriate responses to emergencies and proper disposal are crucial for
safety and environmental protection.

First-Aid Measures
Exposure Route Procedure

Move the person to fresh air. If breathing is
Inhalation labored, administer oxygen. Seek medical

attention if symptoms develop.[1][2]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower.[1] Wash

contaminated clothing before reuse.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Ingestion Rinse mouth. Get medical attention.[1][2]

Spill Response

In the event of a spill, follow these steps:

Avoid breathing vapors, mist, or gas.[3]

Ensure adequate ventilation.[3]

Wear appropriate personal protective equipment, including gloves and eye protection.[1][2]

For a small spill, absorb with an inert material (e.g., sand, diatomite).[4]
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e For alarge spill, dike the area to prevent spreading.[4]
e Collect the spilled material and place it in a suitable, closed container for disposal.[3][4]

o Prevent the spill from entering drains or waterways.[1][2]

Disposal Plan

» Dispose of HFMOP and its containers in accordance with local, state, and federal
regulations.[5]

» Waste should be collected in a compatible and tightly sealed container labeled as
"hazardous waste".[5]

o Consult with an accredited waste disposal contractor for specific guidance.[2]

» Landfill disposal or incineration at temperatures above 800°C with appropriate exhaust gas
treatment are recommended methods.[4]

Physical and Chemical Properties

Property Value

Appearance Clear, colorless liquid[1][2]
Boiling Point 50 °C (122 °F)[1][2]

Flash Point > 93 °C (> 200 °F)[1][2]
Density 1.38 g/mL[1][2]

Vapor Pressure 36,100 Pa @ 25 °C[1][2]
Solubility in Water 0.0014 g/mL[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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